4-Amino-2,3-dihydro-1,2-oxazol-3-one

• IUPAC Name: 4-amino-1,2-oxazol-3-one
• InChI: InChI=1S/C3H4N2O2/c4-2-1-7-5-3(2)6/h1H,4H2,(H,5,6)
• InChI Key: DAYPJEWQEJIWDR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NO1)N
• Molecular Formula: C3H4N2O2
• Molecular Weight: 100.08 g/mol

Description

4-Amino-2,3-dihydro-1,2-oxazol-3-one is a five-membered heterocyclic compound containing both oxygen and nitrogen atoms within its partially saturated ring. The core structure consists of a 1,2-oxazole ring system with a ketone group at position 3 and an amino substituent at position 4. This configuration imparts unique electronic and steric properties, making the compound a versatile intermediate in medicinal chemistry and organic synthesis. Derivatives of this scaffold, such as hydrobromide salts, have been explored for pharmacological applications due to their hydrogen-bonding capacity and solubility characteristics .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-aminoisoxazol-3-ol typically involves the cyclization of appropriate precursors. One common method is the reaction of hydroxylamine with β-diketones or their synthetic equivalents, which contain a three-carbon 1,3-di-electrophilic fragment . Another method involves the [2+3] cycloaddition reaction of nitrile oxides with captodative olefins or methyl crotonate derivatives .

Industrial Production Methods: Industrial production of 4-aminoisoxazol-3-ol may employ metal-free synthetic routes to avoid the drawbacks associated with metal-catalyzed reactions, such as high costs, toxicity, and waste generation . These methods often use eco-friendly and sustainable approaches to ensure efficient and scalable production.

Chemical Reactions Analysis

Types of Reactions: 4-Aminoisoxazol-3-ol can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding oximes or nitrile oxides.

Reduction: Formation of amines or hydroxylamines.

Substitution: Introduction of various substituents on the isoxazole ring.

Common Reagents and Conditions:

Oxidation: Use of oxidizing agents such as tert-butyl nitrite or isoamyl nitrite under conventional heating conditions.

Reduction: Employing reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Utilizing electrophilic or nucleophilic reagents under mild to moderate conditions.

Major Products Formed: The major products formed from these reactions include substituted isoxazoles, oximes, and amines, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-Aminoisoxazol-3-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial, antiviral, and anticancer agent.

Medicine: Explored for its therapeutic potential in treating various diseases due to its bioactive properties.

Industry: Utilized in the development of new materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 4-aminoisoxazol-3-ol involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of various enzymes and receptors, depending on its structure and functional groups. The compound’s effects are mediated through binding to active sites or allosteric sites, leading to changes in the activity of the target molecules .

Comparison with Similar Compounds

Table 1: Comparative Analysis of 4-Amino-2,3-dihydro-1,2-oxazol-3-one and Analogous Compounds

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Biological Activity	References
4-Amino-2,3-dihydro-1,2-oxazol-3-one	4-Amino group, dihydro-oxazolone ring	C₃H₄N₂O₂	100.08	Potential medicinal applications (e.g., as hydrobromide salts)
5-Phenyl-2,3-dihydro-1,2-oxazol-3-one	5-Phenyl group, dihydro-oxazolone ring	C₉H₇NO₂	163.15	Discontinued product; structural analog
4-Butyl-5-methyl-2,3-dihydro-1,2-oxazol-3-one	4-Butyl, 5-methyl substituents	C₈H₁₃NO₂	155.20	Synthetic intermediate; structural studies
4-Amino-2-(2-hydroxyethyl)-1,2-oxazolidin-3-one	2-Hydroxyethyl side chain, 4-amino group	C₅H₁₀N₂O₃	146.14	Enhanced solubility (logP = -2); hydrogen bonding capacity
4-(4-Methoxyphenyl)-N-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine	Thiazole core, dihydro ring, methoxyphenyl, propenyl groups	-	-	Antihypertensive activity (valsartan-like effect)
5-Phenylisoxazol-3-ol	5-Phenyl, hydroxyl group at position 3	C₉H₇NO₂	163.15	Isoxazole derivative; potential in organic synthesis

Key Findings from Comparative Analysis

Structural Variations and Solubility: The 4-amino group in the target compound enhances hydrogen-bonding capacity, improving solubility compared to lipophilic analogs like the 5-phenyl derivative (logP = -2 vs. higher values for phenyl-substituted compounds) . The 2-hydroxyethyl side chain in 4-Amino-2-(2-hydroxyethyl)-1,2-oxazolidin-3-one further increases solubility, making it suitable for aqueous-phase reactions .

Biological Activity :

• Thiazole analogs (e.g., 4-(4-methoxyphenyl)-N-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine) exhibit antihypertensive effects by targeting angiotensin II receptors, demonstrating the role of heteroatom substitution (sulfur vs. oxygen) in modulating activity .
• Hydrobromide salts of the target compound’s derivatives are prioritized in drug discovery due to their stability and bioavailability .

Conformational Stability :

• The dihydro-oxazolone ring exhibits puckering behavior, as described by Cremer and Pople’s ring-puckering coordinates, which may influence binding to biological targets .

Synthetic Utility :

• Bulky substituents (e.g., 4-butyl-5-methyl groups) hinder reactivity but improve steric control in multi-step syntheses .